Cas no 2228212-52-8 (1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine
• CAS No: 2228212-52-8
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 6448443
• PubChem ID: 165670844
• Update Time: 2025-05-22

1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine
• 1-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine
• EN300-1810805
• 2228212-52-8

• Inchi： 1S/C14H25N/c1-13(2)11-5-4-10(12(13)8-11)9-14(15-3)6-7-14/h10-12,15H,4-9H2,1-3H3
• InChI Key： UPPULJMVPFXFRS-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)-N-methylcyclopropan-1-amine

1-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine

1-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine, also known by its CAS number 2228212-52-8, is a complex organic compound with a unique bicyclic structure. This compound belongs to the class of bicyclic amines and has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a bicyclo[3.1.1]heptane ring system, which is further substituted with a cyclopropane ring and a methyl group. The presence of the bicyclic framework imparts unique physical and chemical properties to the compound, making it an interesting subject for research. Recent studies have focused on understanding the stereochemical properties and reactivity of this compound, particularly in relation to its potential use as a building block in organic synthesis.

One of the key areas of research involving this compound is its application in drug discovery. The bicyclic structure is known to exhibit favorable pharmacokinetic properties, including good bioavailability and stability. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, particularly in the context of GPCR-targeted therapies. For instance, studies have shown that derivatives of this compound can modulate specific G protein-coupled receptors, making them promising candidates for treating conditions such as hypertension and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. The rigid bicyclic structure and the presence of an amine group make it suitable for applications in polymer chemistry and catalysis. Recent advancements in click chemistry have enabled the efficient synthesis of this compound, further enhancing its utility in material design.

The synthesis of 1-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the bicyclo[3.1.1]heptane ring system. This is followed by functionalization with the cyclopropane ring and subsequent alkylation to introduce the amine group. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the advancements in modern organic synthesis techniques.

From a structural standpoint, the compound's stability is attributed to the strain relief provided by the bicyclic framework and the cyclopropane ring. Computational studies have revealed that the molecule adopts specific conformations that minimize steric hindrance while maximizing electronic interactions. These insights have been instrumental in guiding further research into its reactivity and selectivity in various chemical transformations.

In terms of spectroscopic analysis, this compound exhibits distinct NMR and IR spectra that are indicative of its unique structural features. The presence of multiple methyl groups within the bicyclic system contributes to characteristic splitting patterns in proton NMR, while the amine group shows distinct absorption bands in IR spectroscopy. These analytical techniques have been pivotal in confirming the compound's identity and purity during synthesis.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding this compound's biological activity. Preclinical studies have demonstrated that certain derivatives exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents.

The development of efficient synthetic routes for this compound has also been a focal point of recent research. By leveraging modern catalytic methods and green chemistry principles, scientists have succeeded in developing scalable synthesis pathways that minimize environmental impact while maintaining high product quality.

In conclusion, 1-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}methyl)-N-methylcyclopropan-1-amine stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structural features, combined with advances in synthetic methodology and biological research, position it as a valuable asset in both academic and industrial settings.